Cas no 865199-32-2 (methyl 2-(2Z)-2-(2-iodobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(2-iodobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865199-32-2
• MF: C₁₇H₁₄IN₃O₅S₂
• MW: 531.344633579254
• CID: 6431406
• PubChem ID: 5205280
• Update Time: 2025-10-29

methyl 2-(2Z)-2-(2-iodobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(2-iodobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• F1366-1297
• methyl 2-[(2Z)-2-[(2-iodobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• (Z)-methyl 2-(2-((2-iodobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• AKOS024607198
• 865199-32-2
• methyl 2-[2-(2-iodobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• methyl (Z)-2-(2-((2-iodobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(2-iodobenzoyl)imino]-, methyl ester

• Inchi： 1S/C17H14IN3O5S2/c1-26-15(22)9-21-13-7-6-10(28(19,24)25)8-14(13)27-17(21)20-16(23)11-4-2-3-5-12(11)18/h2-8H,9H2,1H3,(H2,19,24,25)
• InChI Key： HYYVTSNKUJYYFE-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=CC=C1I

Computed Properties

• Exact Mass: 530.94196g/mol
• Monoisotopic Mass: 530.94196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 696.8±65.0 °C(Predicted)
• pka: 9.46±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(2-iodobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Chemical Compound: CAS No 865199-32-2 - Methyl 2-(2Z)-2-(2-IodoBenzoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate

Methyl 2-(2Z)-2-(2-IodoBenzoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate (CAS No 865199-32-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in drug design and as building blocks in advanced materials. The presence of the sulfamoyl group and the iodobenzoyl moiety introduces unique electronic and steric properties, making it a valuable compound for various research and industrial applications.

The benzothiazole core of this compound serves as a rigid framework that can be functionalized to achieve desired chemical properties. The methyl ester group at the 3-position enhances solubility and stability, which are critical factors in pharmaceutical applications. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules targeting specific cellular pathways. For instance, its ability to act as a scaffold for imine formation has been exploited in the development of novel anti-inflammatory agents.

One of the most intriguing aspects of this compound is its reactivity under mild conditions. The imino group (C=N) exhibits dynamic behavior, allowing for reversible bond formation and cleavage. This property has been leveraged in the creation of stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH levels. Such materials hold promise in drug delivery systems and adaptive optics.

The sulfamoyl group attached to the benzothiazole ring contributes significantly to the compound's electronic characteristics. It acts as an electron-withdrawing group, which can influence the reactivity of adjacent functional groups. This feature has been exploited in catalytic applications where precise control over electron density is essential for achieving high catalytic efficiency.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare this compound. For example, researchers have developed a one-pot synthesis involving sequential coupling reactions that minimize intermediate purification steps. This approach not only enhances yield but also reduces production costs, making it more accessible for large-scale applications.

In terms of biological activity, Methyl 2-(2Z)-...Acetate has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with key biomolecules makes it a candidate for further exploration in drug discovery programs aimed at treating conditions such as inflammation and neurodegenerative diseases.

From a materials science perspective, this compound has been investigated for its potential use in organic electronics. The benzothiazole framework provides excellent charge transport properties, while the substituents modulate these characteristics to suit specific device requirements. Researchers are currently exploring its application in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where performance metrics such as carrier mobility and emission efficiency are critical.

The versatility of CAS No 865199-32-2 lies in its ability to serve multiple roles across diverse disciplines. Whether it is used as a building block for advanced materials or as a lead compound in drug discovery, its unique structural features provide a foundation for innovative solutions. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic and industrial settings.